Cas no 4459-24-9 (1-Butanol, 2-fluoro-)

1-Butanol, 2-fluoro- structure
1-Butanol, 2-fluoro- structure
Product Name:1-Butanol, 2-fluoro-
CAS No:4459-24-9
MF:C4H9FO
MW:92.112065076828
CID:1516249
PubChem ID:13278455
Update Time:2025-04-21

1-Butanol, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-fluoro-
    • 4459-24-9
    • 2-fluoro-1-butanol
    • CHEMBL4571094
    • AKOS023777439
    • F2147-5488
    • DTXSID301315873
    • 2-fluorobutan-1-ol
    • Inchi: 1S/C4H9FO/c1-2-4(5)3-6/h4,6H,2-3H2,1H3
    • InChI Key: BLYSPQXGKZNMJA-UHFFFAOYSA-N
    • SMILES: FC(CO)CC

Computed Properties

  • Exact Mass: 92.06377
  • Monoisotopic Mass: 92.063743068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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